molecular formula C9H14N2O2 B052534 Ethyl 3-n-propylpyrazole-5-carboxylate CAS No. 92945-27-2

Ethyl 3-n-propylpyrazole-5-carboxylate

Cat. No. B052534
CAS RN: 92945-27-2
M. Wt: 182.22 g/mol
InChI Key: SUALHSUMUQQLJP-UHFFFAOYSA-N
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Description

Ethyl 3-n-propylpyrazole-5-carboxylate is a chemical compound with the molecular formula C9H14N2O2 . It is also known by other names such as ethyl 5-propyl-1H-pyrazole-3-carboxylate and Ethyl 3-propyl-1H-pyrazole-5-carboxylate . This compound is an intermediate in the synthesis of pyrazoles and diazoacetates, which act as antioxidants inhibitors with varying levels of pharmaceutical activity .


Molecular Structure Analysis

The molecular structure of Ethyl 3-n-propylpyrazole-5-carboxylate consists of a pyrazole ring substituted with an ethyl ester and a propyl group . The InChI string for this compound is InChI=1S/C9H14N2O2/c1-3-5-7-6-8 (11-10-7)9 (12)13-4-2/h6H,3-5H2,1-2H3, (H,10,11) . The Canonical SMILES string is CCCC1=CC (=NN1)C (=O)OCC .


Physical And Chemical Properties Analysis

Ethyl 3-n-propylpyrazole-5-carboxylate has a molecular weight of 182.22 g/mol . It has a predicted boiling point of 331.1±30.0 °C and a predicted density of 1.106±0.06 g/cm3 . The compound is a solid at room temperature and has a melting point of 48-50°C . It is slightly soluble in chloroform and methanol .

Scientific Research Applications

“Ethyl 3-n-propylpyrazole-5-carboxylate” is primarily used for research and development purposes . One specific application mentioned is as an intermediate in the synthesis of pyrazoles and diazoacetates, which act as antioxidants inhibitors with varying levels of pharmaceutical activity .

properties

IUPAC Name

ethyl 5-propyl-1H-pyrazole-3-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H14N2O2/c1-3-5-7-6-8(11-10-7)9(12)13-4-2/h6H,3-5H2,1-2H3,(H,10,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SUALHSUMUQQLJP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCC1=CC(=NN1)C(=O)OCC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H14N2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40428567
Record name Ethyl 3-n-propylpyrazole-5-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40428567
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

182.22 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 3-n-propylpyrazole-5-carboxylate

CAS RN

92945-27-2
Record name Ethyl 3-n-propylpyrazole-5-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40428567
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name ethyl 3-propyl-1H-pyrazole-5-carboxylate
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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